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Compound Name: Dibenzyl Phthalate-d4
CAS No.: 1015854-62-2
Cat. No.: B568790
Get Quote
. J

An in-depth technical guide for researchers, scientists, and drug development professionals on
the core properties, applications, and methodologies related to Dibenzyl Phthalate-d4.

Dibenzyl Phthalate-d4 is the deuterium-labeled form of Dibenzyl Phthalate, a phthalate ester.
In laboratory settings, particularly in analytical and metabolic research, it serves as a crucial
internal standard. The incorporation of four deuterium atoms into the aromatic ring provides a
distinct mass shift, enabling highly accurate quantification of the non-labeled Dibenzyl
Phthalate in various complex matrices through isotope dilution mass spectrometry.[1][2] Its
physicochemical properties closely mirror those of the parent compound, ensuring similar
behavior during sample preparation and analysis, which is critical for correcting variations in
recovery and ionization efficiency.[2]

Core Data and Physicochemical Properties

Dibenzyl Phthalate-d4 is essential for accurate and precise analytical measurements. Below
is a summary of its key quantitative data.
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Property

Value

Reference

Chemical Name

dibenzyl 3,4,5,6-
tetradeuteriobenzene-1,2-

dicarboxylate

[3]4]

1,2-Benzene-3,4,5,6-d4-

dicarboxylic acid, 1,2-

Synonyms bis(phenylmethyl) ester; [3114]
Phthalic acid, bis-benzyl ester
D4
CAS Number 1015854-62-2 [1][2]
Unlabeled CAS Number 523-31-9 [4115]
Molecular Formula C22H14D404 [1][2]
Molecular Weight ~350.41 g/mol [1112]

Isotopic Enrichment

>98% D (typical)

[1]

Physical State

Not explicitly stated, but the
unlabeled compound is an oily

colorless liquid.

[6]

Soluble in common organic

solvents (e.g.,

Solubility Dichloromethane, Methanol, [2]
Acetonitrile); very low solubility
in water.
Recommended to be stored in
Storage tightly closed containers at 3]

room temperature, protected

from light and moisture.

Synthesis of Dibenzyl Phthalate-d4

An efficient and general synthetic route for deuterium-labeled phthalate esters involves using

readily available deuterated starting materials.[1] The following is a representative protocol
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based on the synthesis of similar labeled phthalate esters.
General Synthesis Protocol:

A common method for synthesizing deuterium-labeled phthalate esters starts with a deuterated
precursor, such as o-xylene-d10.[1] This is then oxidized to form deuterated phthalic anhydride.
The deuterated phthalic anhydride is subsequently esterified with the corresponding alcohol, in
this case, benzyl alcohol, to yield the final deuterated phthalate ester.

lllustrative Synthesis Workflow:
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lllustrative Synthesis Workflow for Dibenzyl Phthalate-d4

0-Xylene-d10

MnO4 or other
oxidizing agent

Phthalic Anhydride-d4

Esterification with
Benzyl Alcohol

Dibenzyl Phthalate-d4
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Workflow for Internal Standard Quantification

Sample Preparation

Sample

Add Known Amount of
Dibenzyl Phthalate-d4 (IS)

Extraction & Concentration

Ana 'ysis

GC-MS or LC-MS/MS
Analysis

Data Prgcessing

Measure Peak Areas of
Analyte and IS

:

Calculate Peak Area Ratio
(Analyte/IS)

Determine Concentration

from Calibration Curve
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Generalized Metabolic Pathway of Dibenzyl Phthalate

Dibenzyl Phthalate

Hydrolysis
(Esterases)

Monobenzyl Phthalate

Oxidative Metabolism
(e.g., Hydroxylation)

Oxidized Metabolites

Phase Il Conjugation
(e.g., Glucuronidation)

Conjugated Metabolites

Excretion
(Urine, Feces)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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